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Compound of Interest

Compound Name: 5-Bromosalicylic acid

Cat. No.: B146069 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 5-Bromosalicylic acid, ensuring a secure

laboratory environment and compliance with regulatory standards. By providing procedural,

step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical

handling information.

Essential Safety Information at a Glance
5-Bromosalicylic acid is a compound that requires careful handling due to its potential health

hazards. It is known to be an irritant to the skin, eyes, and respiratory system.[1] Adherence to

proper personal protective equipment (PPE) protocols is mandatory to prevent exposure.

Quantitative Data Summary
While specific occupational exposure limits such as Threshold Limit Value (TLV) or Permissible

Exposure Limit (PEL) have not been established for 5-Bromosalicylic acid, the following data

provides a quantitative overview of its properties and known toxicity. The absence of defined

exposure limits underscores the need for stringent adherence to safety protocols.
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Property Value Source

Molecular Formula C₇H₅BrO₃ [2][3]

Molecular Weight 217.02 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 159 - 162 °C [4]

Acute Toxicity (Oral) No data available [4]

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Acute Toxicity (Intravenous) LD50 (Mouse): 100 mg/kg [1]

GHS Hazard Statements H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 5-Bromosalicylic acid is crucial to minimize risk. The

following protocol outlines the necessary steps from preparation to cleanup.

Engineering Controls and Preparation
Ventilation: Always handle 5-Bromosalicylic acid in a well-ventilated area.[5] Use of a

chemical fume hood is strongly recommended to keep airborne levels to a minimum.[1]

Designated Area: Designate a specific area for handling this chemical to prevent cross-

contamination.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Bromosalicylic acid:

Eye Protection: Wear chemical safety goggles or a face shield.[3][5]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are required.[1][5]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a respirator with a particulate filter is necessary.[5]

Handling Procedure
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]

Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Storage: Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated area away from incompatible substances such as strong oxidizing agents.[1][5]

Spill and Cleanup
In the event of a small spill:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: Prevent the spread of the spilled material.

Cleanup: Carefully sweep or vacuum the spilled solid material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water).
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Disposal Plan: Managing 5-Bromosalicylic Acid
Waste
Proper disposal of 5-Bromosalicylic acid and its contaminated materials is critical to protect

the environment and comply with regulations.

Waste Segregation and Collection
Solid Waste: Collect surplus and non-recyclable 5-Bromosalicylic acid in a designated,

clearly labeled, and sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and paper towels, should be considered contaminated and

collected in the same designated waste container.

Container Labeling
All waste containers must be accurately labeled with:

The full chemical name: "5-Bromosalicylic acid"

Appropriate hazard warnings (e.g., "Irritant")

The date of waste generation

Storage Pending Disposal
Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials. The storage area should be secure and accessible only to authorized

personnel.

Final Disposal
Professional Disposal Service: The primary recommended method of disposal is through a

licensed professional waste disposal service. The material may be sent to a licensed

chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.
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Regulatory Compliance: Always consult and adhere to all federal, state, and local regulations

when disposing of this substance.

Process Visualization
To provide a clear, at-a-glance understanding of the handling and disposal workflow, the

following diagram illustrates the logical steps involved.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Disposal of 5-Bromosalicylic Acid
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of 5-
Bromosalicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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